5-Bromo-2-{[(2E)-3-phenylprop-2-enyl]-oxy}benzaldehyde

• IUPAC Name: 5-bromo-2-[(E)-3-phenylprop-2-enoxy]benzaldehyde
• InChI: InChI=1S/C16H13BrO2/c17-15-8-9-16(14(11-15)12-18)19-10-4-7-13-5-2-1-3-6-13/h1-9,11-12H,10H2/b7-4+
• InChI Key: BQOMLOURFBRIGZ-QPJJXVBHSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCOC2=C(C=C(C=C2)Br)C=O
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/COC2=C(C=C(C=C2)Br)C=O
• Molecular Formula: C16H13BrO2
• Molecular Weight: 317.18 g/mol

Description

“5-Bromo-2-{[(2E)-3-phenylprop-2-enyl]-oxy}benzaldehyde” is a specialty product for proteomics research. It has a molecular formula of C16H13BrO2 and a molecular weight of 317.18.

Scientific Research Applications

Synthesis and Chemical Properties

5-Bromo-2-{[(2E)-3-phenylprop-2-enyl]-oxy}benzaldehyde is utilized in the synthesis of various organic compounds, demonstrating its versatility in organic chemistry. For instance, it has been involved in the synthesis of 1,3,4-thiadiazole derivatives, highlighting its role in creating compounds with potential applications in medicinal chemistry and materials science (Glotova et al., 2008). Additionally, its reactivity has been explored in metal-mediated reactions, offering insights into its potential for creating complex molecules with unique properties (Drewes et al., 1995).

Role in Organic Synthesis

This compound serves as a key intermediate in organic synthesis, facilitating the formation of structurally diverse and biologically active molecules. Its involvement in the synthesis of oximes and their derivatives showcases its utility in constructing compounds with varied chemical functionalities, which can be tailored for specific applications in chemical biology and drug discovery (Balachander & Manimekalai, 2017).

Potential in Material Science

The compound's application extends beyond organic synthesis to material science, where its derivatives have been evaluated for their antioxidant, antimicrobial, and anticancer properties. Such studies indicate the compound's potential in the development of new materials with health and environmental applications (Konuş et al., 2019).

Catalysis and Chemical Transformations

This compound has been explored as a substrate in catalytic systems, shedding light on its potential in facilitating various chemical transformations. This includes its role in oxidative esterification processes, which are pivotal in the synthesis of esters, a fundamental class of organic compounds with wide-ranging applications (Biajoli et al., 2017).

Safety and Hazards

The safety data sheet for “5-Bromo-2-{[(2E)-3-phenylprop-2-enyl]-oxy}benzaldehyde” can be found online. It’s important to handle this compound with care and use it only for research and development under the supervision of a technically qualified individual.